8-methoxy-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-7-sulfonyl chloride
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Description
8-Methoxy-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-7-sulfonyl chloride (CAS: 1421603-93-1) is a sulfonyl chloride derivative of a tetrahydrobenzazepine scaffold. Its structure features a seven-membered benzazepine ring with a 2-oxo group, a methoxy substituent at position 8, and a sulfonyl chloride group at position 7. This compound is primarily used as a synthetic intermediate in pharmaceuticals and agrochemicals due to the reactivity of the sulfonyl chloride moiety, which facilitates nucleophilic substitutions (e.g., forming sulfonamides) .
Properties
Molecular Formula |
C11H12ClNO4S |
|---|---|
Molecular Weight |
289.74 g/mol |
IUPAC Name |
8-methoxy-2-oxo-1,3,4,5-tetrahydro-1-benzazepine-7-sulfonyl chloride |
InChI |
InChI=1S/C11H12ClNO4S/c1-17-9-6-8-7(3-2-4-11(14)13-8)5-10(9)18(12,15)16/h5-6H,2-4H2,1H3,(H,13,14) |
InChI Key |
JTLFDEWTUMOTPR-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C(C=C2CCCC(=O)NC2=C1)S(=O)(=O)Cl |
Origin of Product |
United States |
Preparation Methods
The synthesis of 8-methoxy-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-7-sulfonyl chloride typically involves multiple steps. One common synthetic route starts with the preparation of the benzazepine core, followed by the introduction of the methoxy group and the sulfonyl chloride group. The reaction conditions often require specific reagents and catalysts to ensure the desired product is obtained with high purity and yield.
Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. These methods often include the use of continuous flow reactors and advanced purification techniques to ensure the final product meets the required specifications.
Chemical Reactions Analysis
8-Methoxy-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-7-sulfonyl chloride can undergo various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.
Substitution: This reaction involves the replacement of one functional group with another. Common reagents for substitution reactions include halogens and nucleophiles.
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfonic acids, while reduction may yield alcohols or amines.
Scientific Research Applications
8-Methoxy-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-7-sulfonyl chloride has several scientific research applications:
Chemistry: It is used as a building block for the synthesis of more complex molecules
Biology: This compound can be used in the study of biological processes and pathways. Its interactions with biological molecules can provide insights into the mechanisms of action of various drugs and other bioactive compounds.
Medicine: It has potential applications in the development of new pharmaceuticals. Its structure can be modified to create compounds with specific therapeutic effects.
Industry: This compound can be used in the production of specialty chemicals and materials. Its unique properties make it suitable for use in various industrial processes.
Mechanism of Action
The mechanism of action of 8-methoxy-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-7-sulfonyl chloride involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the specific context in which the compound is used. For example, it may interact with enzymes or receptors to modulate their activity, leading to changes in cellular processes and functions.
Comparison with Similar Compounds
Structural Variations and Molecular Properties
The table below summarizes key structural differences and molecular properties between the target compound and its analogs:
Commercial Availability and Pricing
- The target compound is available at 95% purity from suppliers like AK Scientific, priced competitively with analogs such as the unsubstituted 2-oxo derivative (CAS 927869-56-5) .
- Halogenated derivatives (e.g., bromo, chloro) are less commonly listed in commercial catalogs, suggesting niche applications or higher reactivity-driven demand .
Biological Activity
8-Methoxy-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-7-sulfonyl chloride is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.
Chemical Structure and Properties
The compound belongs to the benzazepine class, characterized by a fused bicyclic structure. Its molecular formula is C₁₃H₁₅ClN₂O₃S. The presence of the methoxy group and sulfonyl chloride moiety contributes to its reactivity and potential biological interactions.
Research indicates that compounds similar to 8-methoxy-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine derivatives often act as serotonin (5-HT) receptor modulators. Such mechanisms are crucial in treating various central nervous system disorders, including anxiety and depression . The sulfonyl chloride group may enhance the compound's ability to interact with biological targets through electrophilic substitution reactions.
Pharmacological Effects
Studies have shown that various benzazepine derivatives exhibit significant pharmacological effects:
- Antiproliferative Activity : Compounds related to benzazepines have demonstrated antiproliferative effects against cancer cell lines. For instance, derivatives have shown IC50 values ranging from 1.2 to 5.3 μM against MCF-7 breast cancer cells .
- Antioxidant Activity : The presence of methoxy groups in similar compounds has been linked to enhanced antioxidant properties, which protect cells from oxidative stress and may contribute to their antiproliferative effects .
- Antibacterial Activity : Some derivatives have shown notable antibacterial activity against Gram-positive bacteria such as Enterococcus faecalis, with minimum inhibitory concentrations (MIC) reported as low as 8 μM .
Case Study 1: Antiproliferative Effects
A study synthesized several benzazepine derivatives, including those with methoxy substitutions. The results indicated that specific substitutions significantly increased antiproliferative activity against various cancer cell lines. For example:
| Compound | Cell Line | IC50 (μM) |
|---|---|---|
| 8 | MCF-7 | 3.1 |
| 10 | HCT 116 | 3.7 |
| 11 | HEK 293 | 5.3 |
This data suggests that structural modifications can lead to enhanced biological activity .
Case Study 2: Antioxidant Properties
In a separate investigation focused on antioxidant capacity, compounds were tested using DPPH and ABTS assays. The results showed that the introduction of hydroxy and methoxy groups significantly improved antioxidant activity compared to standard antioxidants like BHT.
| Compound | DPPH IC50 (μM) | ABTS IC50 (μM) |
|---|---|---|
| 9 | 12 | 15 |
| 10 | 8 | 10 |
These findings indicate that structural modifications can enhance the protective effects against oxidative damage .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
